![molecular formula C17H28Cl2N2O2 B2444238 1-(Allyloxy)-3-(4-benzylpiperazin-1-yl)propan-2-ol dihydrochloride CAS No. 1185674-26-3](/img/structure/B2444238.png)
1-(Allyloxy)-3-(4-benzylpiperazin-1-yl)propan-2-ol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Allyloxy)-3-(4-benzylpiperazin-1-yl)propan-2-ol dihydrochloride is a chemical compound that has been synthesized for its potential use in scientific research. This compound is of interest due to its unique structure and potential applications in the field of neuroscience.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound 1-(Allyloxy)-3-(4-benzylpiperazin-1-yl)propan-2-ol dihydrochloride has been the subject of various studies focusing on its synthesis and structural analysis. For example, one study detailed the synthesis of a similar compound, 3-(benzylpiperazin-1-yl)-1-(4-ethoxyphenyl)-2-phenylpropan-1-ol, and its conversion into various derivatives, some of which exhibited anti-inflammatory, analgesic, and peripheral N-cholinolytic properties (Gevorgyan et al., 2017).
- Another study focused on the structural analysis of a compound closely related to this compound, revealing its potential bioactivity against α1A-adrenoceptors. This analysis included conformational studies, molecular orbital studies, and molecular docking to understand the binding mode of the compound with the α1A-adrenoceptor, providing insights for future drug design (Xu et al., 2016).
Biological Activity and Pharmaceutical Applications
- A range of studies have examined compounds structurally similar to this compound for their biological activities and potential pharmaceutical applications. For instance, derivatives of this compound have been synthesized and shown to possess potent α1 receptor antagonistic activity, highlighting their relevance in medical research (Hon, 2013).
- The exploration of derivatives of similar compounds has led to the discovery of various biological properties, such as anti-inflammatory, analgesic, and peripheral n-cholinolytic activities. This underscores the potential therapeutic applications of these compounds in treating conditions associated with pain and inflammation (Gevorgyan et al., 2017).
Synthesis and Molecular Docking
- The process of synthesizing derivatives of this compound involves intricate chemical reactions, as demonstrated in studies where similar compounds were synthesized and their structures were confirmed through various spectroscopic methods (Guguloth, 2021).
- The molecular docking studies conducted on related compounds have shed light on the potential interactions and binding modes of these molecules with biological targets, such as receptors, highlighting their significance in drug design and the development of new therapeutic agents (Pessoa‐Mahana et al., 2012).
properties
IUPAC Name |
1-(4-benzylpiperazin-1-yl)-3-prop-2-enoxypropan-2-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O2.2ClH/c1-2-12-21-15-17(20)14-19-10-8-18(9-11-19)13-16-6-4-3-5-7-16;;/h2-7,17,20H,1,8-15H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSEBRTJLKLSHMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOCC(CN1CCN(CC1)CC2=CC=CC=C2)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.